2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H24N2O5S/c1-5-15-18(23)22-17(13-6-8-14(26-4)9-7-13)16(12(2)21-20(22)28-15)19(24)27-11-10-25-3/h6-9,15,17H,5,10-11H2,1-4H3
• InChI Key: KCUXFHWIOWANAY-UHFFFAOYSA-N
• SMILES: CCC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCCOC)C3=CC=C(C=C3)OC

Description

2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the thiazolo[3,2-a]pyrimidine family and has shown promise as a potential therapeutic agent for a variety of diseases.

Mechanism of Action

The mechanism of action of 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is not fully understood. However, studies have suggested that it may act as an inhibitor of various enzymes and proteins, including histone deacetylases and phosphodiesterases. These enzymes and proteins are involved in a variety of biological processes, including gene expression and cell signaling.
Biochemical and Physiological Effects:
Studies have shown that 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has a variety of biochemical and physiological effects. These effects include inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate in lab experiments is its potential as a therapeutic agent for a variety of diseases. In addition, this compound has been shown to have a relatively low toxicity profile in vitro. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may limit its use in certain assays.

Future Directions

There are several future directions for the study of 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate. One potential direction is the development of more potent and selective derivatives of this compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, the use of this compound as a tool to study biological processes in vitro and in vivo should be further explored.

Synthesis Methods

The synthesis of 2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been described in the literature. The method involves the reaction of 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-thioxo-2,3-dihydro-1H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid with 2-methoxyethyl chloroformate in the presence of triethylamine. The resulting product is then purified by column chromatography to yield the final compound.

Scientific Research Applications

2-methoxyethyl 2-ethyl-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been studied for its potential use in scientific research. It has shown promise as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and neurological disorders. In addition, this compound has been used as a tool to study the biological processes of these diseases.